![molecular formula C8H3F4NO B1398564 5-Fluoro-2-(trifluoromethoxy)benzonitrile CAS No. 1092460-82-6](/img/structure/B1398564.png)
5-Fluoro-2-(trifluoromethoxy)benzonitrile
Overview
Description
“5-Fluoro-2-(trifluoromethoxy)benzonitrile” is a chemical compound with the molecular formula C8H3F4NO. It has a molecular weight of 205.11 . It is used in scientific research due to its intricate molecular properties, enabling diverse applications ranging from pharmaceutical synthesis to material science investigations.
Synthesis Analysis
The synthesis of compounds similar to “5-Fluoro-2-(trifluoromethoxy)benzonitrile” involves nucleophilic substitution and other reactions . For instance, 1-trifluoromethoxy-4-(trifluoromethyl)benzene affords 2-trifluoromethoxy-5-(trifluoromethyl)benzoic acid after lithiation and carboxylation .Molecular Structure Analysis
The molecular structure of “5-Fluoro-2-(trifluoromethoxy)benzonitrile” can be represented by the InChI code: 1S/C8H3F4NO/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-3H .Physical And Chemical Properties Analysis
“5-Fluoro-2-(trifluoromethoxy)benzonitrile” is a liquid at ambient temperature .Scientific Research Applications
Pharmaceutical Synthesis
“5-Fluoro-2-(trifluoromethoxy)benzonitrile” is used as a pharmaceutical intermediate . It plays a crucial role in the synthesis of various pharmaceutical compounds. The unique molecular properties of this compound make it a versatile material in scientific research.
Material Science Investigations
This compound exhibits intricate molecular properties, enabling diverse applications ranging from pharmaceutical synthesis to material science investigations. It can be used in the development of new materials with unique properties.
Synthesis of Diphenylthioethers
It is also used for the synthesis of diphenylthioethers . Diphenylthioethers are a class of organic compounds that have potential applications in various fields, including medicinal chemistry and material science.
Precursor for TADF Dyes in OLED Applications
Benzonitrile derivatives, similar to “5-Fluoro-2-(trifluoromethoxy)benzonitrile”, are used as precursors for the synthesis of Thermally Activated Delayed Fluorescence (TADF) dyes in OLED applications . These dyes are crucial for improving the efficiency and lifespan of OLED devices.
Anti-tumour Applications
Benzonitrile derivatives are also used in the synthesis of Active Pharmaceutical Ingredients (APIs) in anti-tumour applications . They can be used to develop new drugs for cancer treatment.
Anti-inflammatory Applications
In addition to anti-tumour applications, these compounds are also used in anti-inflammatory applications . They can be used to synthesize drugs that help reduce inflammation in the body.
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding ingestion and inhalation, not getting it on skin or eyes, and ensuring adequate ventilation .
properties
IUPAC Name |
5-fluoro-2-(trifluoromethoxy)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4NO/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIDAOKVLBIJKDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C#N)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001270121 | |
Record name | 5-Fluoro-2-(trifluoromethoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001270121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(trifluoromethoxy)benzonitrile | |
CAS RN |
1092460-82-6 | |
Record name | 5-Fluoro-2-(trifluoromethoxy)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1092460-82-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-2-(trifluoromethoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001270121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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